2-[2'-(hydroxymethyl)biphenyl-4-yl]-N,N-dimethylacetamide

• IUPAC Name: 2-[4-[2-(hydroxymethyl)phenyl]phenyl]-N,N-dimethylacetamide
• InChI: InChI=1S/C17H19NO2/c1-18(2)17(20)11-13-7-9-14(10-8-13)16-6-4-3-5-15(16)12-19/h3-10,19H,11-12H2,1-2H3
• InChI Key: WGLJXBLABVILLF-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(=O)CC1=CC=C(C=C1)C2=CC=CC=C2CO
• Molecular Formula: C17H19NO2
• Molecular Weight: 269.34 g/mol

Description

Synthesis Analysis

The synthesis of related biphenyl derivatives often involves complex reactions to incorporate functional groups conducive to further chemical modifications. For example, Liaw et al. (1999) described the synthesis of novel polyaspartimides from a bismaleimide derived from 2,2'-dimethyl-4,4'-bis(4-aminophenoxy)biphenyl, highlighting the intricate steps involved in producing biphenyl-based polymers (Liaw, Liu, Liaw, & Ho, 1999).

Molecular Structure Analysis

The molecular structure of biphenyl derivatives, including the target compound, is characterized by the presence of two benzene rings that can influence physical and chemical properties. Nikonov et al. (2016) explored the structure of silylated derivatives of N-(2-hydroxyphenyl)acetamide, revealing insights into the bonding and configuration of similar compounds (Nikonov, Sterkhova, М. Lazarev, Albanov, & F. Lazareva, 2016).

Chemical Reactions and Properties

Biphenyl compounds can participate in a variety of chemical reactions, leading to a range of products with diverse properties. Al-Hourani et al. (2016) synthesized a compound through a series of reactions that exemplify the chemical versatility of biphenyl derivatives (Al-Hourani, El‐Barghouthi, McDonald, Al-Awaida, Sharma, & Wuest, 2016).

Physical Properties Analysis

The physical properties of biphenyl derivatives are influenced by their molecular structure. Gaudiano et al. (1993) investigated a dimer with biphenyl elements, revealing its solubility and stability, which are crucial for understanding the behavior of such compounds in different environments (Gaudiano, Frank, Wysor, Averbuch, & Koch, 1993).

Chemical Properties Analysis

The chemical properties, including reactivity and interaction with other molecules, define the application potential of biphenyl derivatives. Sunder and Maleraju (2013) synthesized acetamides with anti-inflammatory activity, demonstrating the pharmaceutical applications of biphenyl compounds (Sunder & Maleraju, 2013).